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Abstract
3-Galactosyllactose (3'-GL) is a neutral trisaccharide found in human milk, particularly in

colostrum, and is classified as a human milk oligosaccharide (HMO).[1] Structurally, it consists

of a galactose molecule linked via a β1→3 glycosidic bond to the galactose unit of lactose. This

oligosaccharide has garnered significant scientific interest due to its prebiotic properties and its

role in modulating the infant gut microbiome and immune system. Notably, 3-
Galactosyllactose has demonstrated anti-inflammatory effects by attenuating the NF-κB

signaling pathway.[2][3] This technical guide provides a comprehensive overview of the

chemical structure, properties, synthesis, and analysis of 3-Galactosyllactose, along with

detailed experimental protocols relevant to its study and application in research and drug

development.

Chemical Structure and Properties
3-Galactosyllactose is a trisaccharide with the systematic IUPAC name β-D-

Galactopyranosyl-(1→3)-β-D-galactopyranosyl-(1→4)-D-glucose. Its chemical structure is

characterized by the specific β1→3 linkage between the terminal galactose and the galactose

moiety of the lactose core.
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Chemical Identifiers
Identifier Value

IUPAC Name
β-D-Galactopyranosyl-(1→3)-β-D-

galactopyranosyl-(1→4)-D-glucose

CAS Number 32694-82-9[4]

Molecular Formula C₁₈H₃₂O₁₆[4]

Molecular Weight 504.44 g/mol [4]

Glycan Structure Galβ1-3Galβ1-4Glc

Physicochemical Properties
A summary of the key physicochemical properties of 3-Galactosyllactose is presented below.

It is important to note that some physical properties like melting point and specific optical

rotation are not widely reported in the literature and can vary based on the purity and physical

form of the substance.

Property Value Notes

Physical State White powder
Commercially available as a

solid.

Boiling Point 958.90 °C (Predicted)
This is a computationally

estimated value.

Solubility Soluble in water.

Precise quantitative data in

various solvents is not readily

available.

Purity
Commercially available in

purities >90% and >95%.[4]

Purity is typically determined

by NMR or HPLC.

Biological Activity: Attenuation of NF-κB Signaling
3-Galactosyllactose has been shown to possess significant anti-inflammatory properties,

primarily through the attenuation of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[2]
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[3] NF-κB is a key transcription factor that regulates the expression of numerous pro-

inflammatory cytokines and chemokines. In response to inflammatory stimuli such as TNF-α or

pathogens, the inhibitor of NF-κB (IκBα) is phosphorylated and degraded, allowing the p65

subunit of NF-κB to translocate to the nucleus and initiate the transcription of inflammatory

genes. Studies have shown that 3-Galactosyllactose can mitigate the nuclear translocation of

the p65 subunit of NF-κB, thereby suppressing the inflammatory response.[2] There is also

evidence to suggest that 3-Galactosyllactose may specifically inhibit Toll-like receptor 3

(TLR3) signaling.[5]

Caption: Inhibition of NF-κB pathway by 3-Galactosyllactose.

Experimental Protocols
This section provides detailed methodologies for the synthesis and analysis of 3-
Galactosyllactose.

Chemical Synthesis of 3-Galactosyllactose
A gram-scale chemical synthesis of 3-Galactosyllactose has been reported, starting from

commercially available lactose.[6][7] The general workflow involves the regioselective

protection of lactose to create a suitable acceptor, followed by glycosylation with a galactose

donor, and subsequent deprotection.

Caption: Workflow for the chemical synthesis of 3-Galactosyllactose.

Materials:

Lactose

Appropriate protecting group reagents (e.g., for benzylation, acetylation)

Galactose donor with a suitable leaving group

Solvents (e.g., Dichloromethane, Methanol)

Catalysts (e.g., Triflic acid, N-Iodosuccinimide)

Reagents for deprotection (e.g., Sodium methoxide, Palladium on carbon, Hydrogen gas)
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Silica gel for column chromatography

Procedure:

Synthesis of the Lactose Acceptor:

Regioselectively protect the hydroxyl groups of lactose, leaving the 3'-OH group available

for glycosylation. This multi-step process typically involves the formation of acetals and the

use of benzyl or other protecting groups.[6]

Glycosylation:

Dissolve the lactose acceptor and a galactose donor (e.g., a thiogalactoside) in an

anhydrous solvent such as dichloromethane under an inert atmosphere.

Add molecular sieves to ensure anhydrous conditions.

Cool the reaction mixture to the appropriate temperature (e.g., -30 °C).

Add the promoters (e.g., N-Iodosuccinimide and a catalytic amount of Triflic acid) to initiate

the glycosylation reaction.

Monitor the reaction by thin-layer chromatography (TLC) until the starting material is

consumed.

Quench the reaction, filter, and concentrate the solution under reduced pressure.

Purify the resulting protected trisaccharide by silica gel column chromatography.[8]

Deprotection:

Dissolve the protected trisaccharide in a suitable solvent system (e.g., methanol).

Perform deprotection steps to remove all protecting groups. This may involve a two-step

process:

Removal of acyl groups (e.g., benzoyl) using a reagent like sodium methoxide in

methanol.
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Removal of benzyl groups by catalytic hydrogenation using palladium on carbon under

a hydrogen atmosphere.[8]

After deprotection is complete, neutralize the reaction mixture if necessary, filter the

catalyst, and concentrate the solution.

Purify the final product, 3-Galactosyllactose, using size-exclusion chromatography (e.g.,

Sephadex G-25) with water as the eluent.[8]

Enzymatic Synthesis of 3-Galactosyllactose
Enzymatic synthesis offers a regioselective method for producing 3-Galactosyllactose, often

with fewer protection and deprotection steps compared to chemical synthesis. The use of β-

galactosidase from Bifidobacterium bifidum is particularly effective as it preferentially forms

β(1→3) glycosidic linkages.[9][10]

Materials:

Lactose (high concentration)

β-galactosidase from Bifidobacterium bifidum

Sodium phosphate buffer (e.g., 50 mM, pH 6.5)

Reaction vessel with temperature control

Procedure:

Reaction Setup:

Prepare a concentrated solution of lactose (e.g., 20% w/v) in the sodium phosphate buffer.

High substrate concentration favors the transgalactosylation reaction over hydrolysis.[10]

Equilibrate the lactose solution to the optimal temperature for the enzyme (e.g., 30-45 °C).

[9]

Enzymatic Reaction:
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Add the β-galactosidase from Bifidobacterium bifidum to the lactose solution.

Incubate the reaction mixture with gentle agitation for a predetermined time (e.g., several

hours), monitoring the progress of the reaction.

Reaction Termination and Product Purification:

Terminate the reaction, typically by heat inactivation of the enzyme (e.g., boiling for 5-10

minutes).

Remove denatured protein by centrifugation or filtration.

The resulting mixture will contain 3-Galactosyllactose, unreacted lactose, glucose, and

other galactooligosaccharides.

Purify 3-Galactosyllactose from the reaction mixture using chromatographic techniques

such as size-exclusion chromatography or preparative HPLC.

Analytical Methods
HPLC with refractive index detection (RID) is a common method for the quantification of

underivatized sugars like 3-Galactosyllactose.

Instrumentation and Conditions:

HPLC System: Equipped with a quaternary pump, autosampler, column oven, and a

refractive index detector (RID).

Column: Amino-terminated silica column (e.g., 4.6 x 250 mm, 5 µm particle size).

Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 75:25 v/v).[11]

Flow Rate: 0.9 - 1.0 mL/min.[11]

Column Temperature: 35 °C.[11]

Detector Temperature: 35 °C.[11]

Injection Volume: 10-20 µL.
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Sample Preparation:

Accurately weigh and dissolve the 3-Galactosyllactose standard or sample in the mobile

phase or HPLC-grade water to a known concentration.

Filter the sample through a 0.45 µm syringe filter before injection.

Analysis:

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject the prepared standards and samples.

Identify the 3-Galactosyllactose peak based on the retention time of the standard.

Quantify the amount of 3-Galactosyllactose in the sample by comparing its peak area to a

calibration curve generated from the standards.

NMR spectroscopy is a powerful tool for the structural elucidation and purity assessment of 3-
Galactosyllactose.

Sample Preparation:[12]

Dissolve approximately 5 mg of the 3-Galactosyllactose sample in 600 µL of a 9:1 H₂O:D₂O

solvent mixture. The use of H₂O is important for observing exchangeable protons.

For pH-dependent studies or to improve signal sharpness, a buffer (e.g., 5 mM phosphate

buffer) can be used to maintain a specific pH (e.g., pH 3.0).

Add an internal standard (e.g., 0.5 mM DSS) for chemical shift referencing.

NMR Experiments:

1D ¹H NMR: Provides information on the anomeric protons and the overall proton

environment.

2D Correlation Spectroscopy (COSY): Establishes proton-proton coupling networks within

each sugar residue.
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2D Total Correlation Spectroscopy (TOCSY): Identifies all protons belonging to a specific

spin system (i.e., within a single sugar ring).

2D Heteronuclear Single Quantum Coherence (HSQC): Correlates protons with their directly

attached carbons, aiding in the assignment of both ¹H and ¹³C chemical shifts.

2D Heteronuclear Multiple Bond Correlation (HMBC): Shows correlations between protons

and carbons over two to three bonds, which is crucial for determining the glycosidic linkages

between the sugar units.

2D Rotating-frame Overhauser Effect Spectroscopy (ROESY) or Nuclear Overhauser Effect

Spectroscopy (NOESY): Provides information on through-space proximity of protons, which

also helps in confirming glycosidic linkages and determining the 3D structure.

Electrospray ionization mass spectrometry (ESI-MS) is a sensitive technique for determining

the molecular weight and for structural analysis of 3-Galactosyllactose, often coupled with

liquid chromatography (LC-MS).

Instrumentation and Conditions:

Mass Spectrometer: An ESI-Time of Flight (TOF) or Orbitrap mass spectrometer capable of

high-resolution mass measurements.

Ionization Mode: Negative ion mode is often preferred for underivatized oligosaccharides.

LC System (for LC-MS): An HPLC or UPLC system with a column suitable for

oligosaccharide separation (e.g., porous graphitized carbon or HILIC).

Sample Preparation:

Dissolve the sample in a solvent compatible with the LC mobile phase and ESI, typically a

mixture of water and acetonitrile.

For direct infusion, prepare a dilute solution (e.g., 1-10 µM) in a suitable solvent (e.g., 50:50

acetonitrile:water).

Analysis:
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The mass spectrum of 3-Galactosyllactose will show a prominent ion corresponding to the

deprotonated molecule [M-H]⁻ at m/z 503.1618. Adducts with formate [M+HCOO]⁻ or other

ions may also be observed.

Tandem mass spectrometry (MS/MS) can be used to fragment the parent ion, providing

structural information about the glycosidic linkages. The fragmentation pattern can help to

distinguish 3-Galactosyllactose from its isomers (e.g., 4-Galactosyllactose and 6-

Galactosyllactose).

Purification
Purification of 3-Galactosyllactose from complex mixtures, such as those from enzymatic

synthesis or natural extracts, is typically achieved through a combination of chromatographic

techniques.

General Protocol for Purification from a Mixture:

Initial Cleanup (Optional): If the sample contains proteins or other high molecular weight

contaminants (e.g., from a fermentation broth), an initial ultrafiltration step can be employed.

[13]

Size-Exclusion Chromatography (SEC):

Use a column packed with a gel filtration medium such as Sephadex G-25.[14]

Equilibrate and elute the column with deionized water.

This step separates the oligosaccharides based on their size, effectively removing

monosaccharides and salts from the larger trisaccharide.

Ion-Exchange Chromatography (for removal of charged species):

If the mixture contains charged molecules, pass the oligosaccharide fraction through a

series of cation and anion exchange resins to remove these impurities.[13]

Preparative HPLC:
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For high-purity 3-Galactosyllactose, preparative HPLC using a suitable column (e.g., an

amino- or C18-column) and mobile phase can be used to separate 3-Galactosyllactose
from its isomers and other closely related oligosaccharides.

Conclusion
3-Galactosyllactose is a biologically active human milk oligosaccharide with significant

potential in the fields of nutrition and therapeutics. Its anti-inflammatory properties, mediated

through the attenuation of the NF-κB signaling pathway, make it a compelling molecule for

further investigation in the context of inflammatory diseases. The experimental protocols

detailed in this guide for the synthesis, purification, and analysis of 3-Galactosyllactose
provide a robust framework for researchers and drug development professionals to explore its

full potential. Further research to fully elucidate its mechanism of action and to optimize its

production will be crucial for its translation into clinical and commercial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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